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Abstract

12-Deoxy Roxithromycin, a derivative of the macrolide antibiotic roxithromycin, is primarily
recognized as a reference standard for impurity profiling in the manufacturing of its parent
compound. While specific literature detailing its initial discovery, including the researchers,
institution, and date of first synthesis, is not readily available in the public domain, its chemical
structure suggests a logical synthetic pathway originating from Erythromycin B (12-
Deoxyerythromycin A). This technical guide consolidates the available chemical and physical
data for 12-Deoxy Roxithromycin and outlines a plausible synthetic route based on
established macrolide chemistry. Furthermore, it provides context by detailing the known
biological activity and signaling pathways of the parent compound, roxithromycin, as no specific
biological data for the 12-deoxy derivative has been found in the reviewed literature.

Introduction

Roxithromycin, a semi-synthetic macrolide antibiotic, was first marketed in 1987. Itis a
derivative of erythromycin, modified to improve its stability in acidic conditions and enhance its
pharmacokinetic profile. The synthesis of roxithromycin and its analogues has led to the
identification of various related substances and potential impurities. 12-Deoxy Roxithromycin,
chemically known as (9E)-12-Deoxy-9-[O-[(2-methoxyethoxy)methylloxime] Erythromycin, is
one such compound. Its structural similarity to roxithromycin, with the exception of the absence
of a hydroxyl group at the 12-position of the macrolide ring, points to its likely origin as a
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synthetic derivative or a byproduct in the synthesis of roxithromycin from a 12-deoxy
erythromycin precursor.

Physicochemical Properties

Quantitative data for 12-Deoxy Roxithromycin is summarized in the table below. This
information is primarily sourced from suppliers of chemical reference standards.

Property Value Reference
Chemical Formula Ca1H76N2014 [1]
Molecular Weight 821.05 g/mol [1]
CAS Number 425365-65-7 [1]
Appearance Neat [1]

Plausible Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of 12-Deoxy Roxithromycin
is not available in the reviewed literature, a plausible pathway can be constructed based on the
known chemistry of macrolides. The synthesis would likely proceed in two main stages:

o Oximation of Erythromycin B (12-Deoxyerythromycin A): The starting material would be
Erythromycin B, which is erythromycin A lacking the C-12 hydroxyl group. The ketone at the
C-9 position of Erythromycin B would be converted to an oxime.

o Alkylation of the Oxime: The resulting 12-Deoxyerythromycin 9-Oxime would then be
alkylated with 2-(methoxyethoxy)methyl chloride (MEM-CI) to yield 12-Deoxy
Roxithromycin.

Below are generalized experimental protocols for these steps, adapted from procedures for the
synthesis of roxithromycin from erythromycin A.

Experimental Protocol: Oximation of Erythromycin B

This protocol is adapted from the synthesis of Erythromycin A oxime.
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Materials:

e Erythromycin B (12-Deoxyerythromycin A)

» Hydroxylamine hydrochloride

e Sodium bicarbonate

e Methanol

o Water

o Ethyl acetate

Procedure:

Dissolve Erythromycin B in methanol.

e Add hydroxylamine hydrochloride and sodium bicarbonate to the solution.

o Reflux the mixture for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

» Upon completion, cool the reaction mixture and pour it into ice water.
o Extract the aqueous mixture with ethyl acetate.

» Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield crude 12-Deoxyerythromycin 9-Oxime.

Purify the crude product by recrystallization or column chromatography.

Experimental Protocol: Alkylation of 12-
Deoxyerythromycin 9-Oxime

This protocol is a general procedure for the O-alkylation of erythromycin oximes.

Materials:
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e 12-Deoxyerythromycin 9-Oxime

e 2-(methoxyethoxy)methyl chloride (MEM-CI)

e Sodium hydride (or another suitable base)

e Anhydrous N,N-dimethylformamide (DMF)

o Ethyl acetate

o Saturated agueous sodium bicarbonate solution

e Brine

Procedure:

Dissolve 12-Deoxyerythromycin 9-Oxime in anhydrous DMF under an inert atmosphere
(e.g., nitrogen or argon).

e Cool the solution in an ice bath and add sodium hydride portion-wise.

 Stir the mixture at 0°C for 30-60 minutes.

o Add 2-(methoxyethoxy)methyl chloride dropwise to the reaction mixture.

 Allow the reaction to warm to room temperature and stir overnight, monitoring by TLC.

e Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
o Extract the mixture with ethyl acetate.

e Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure.

» Purify the crude product by column chromatography to obtain 12-Deoxy Roxithromycin.

Biological Activity and Signaling Pathways (of
Roxithromycin)
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As no specific biological activity data for 12-Deoxy Roxithromycin has been identified, the
known activity of its parent compound, roxithromycin, is presented here for context.

Roxithromycin is a macrolide antibiotic that inhibits bacterial protein synthesis by binding to the
50S ribosomal subunit. This binding interferes with the translocation of peptides, thereby
halting bacterial growth.

Roxithromycin Binds to . Bacterial 50S . Inhibits Translocation Protein Synthesis Leads to Bacterial Growth
Ribosomal Subunit

Click to download full resolution via product page

Caption: Mechanism of action of Roxithromycin.

Synthetic Workflow

The plausible synthetic pathway for 12-Deoxy Roxithromycin is visualized below.

Step 1: Oximation

Starting Material Intermediate

Erythromycin B
(12-Deoxyerythromycin A)

Reaction with
Hydroxylamine Hydrochloride

12-Deoxyerythromycin
9-Oxime

Step 2: Alkylation -
Final Product
Reaction with .
2-(methoxyethoxy)methyl chloride Ry ey E

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 12-Deoxy Roxithromycin.

Conclusion

12-Deoxy Roxithromycin is a known derivative of roxithromycin, though information regarding
its specific discovery and biological profile is scarce in publicly accessible scientific literature.
Its primary role appears to be that of a reference standard for analytical purposes. The
synthetic pathway outlined in this document, proceeding from Erythromycin B, represents a
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chemically logical and feasible route to its production. Further research would be required to
elucidate any unique biological activities or pharmacological properties of this specific
macrolide derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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